Cas no 2228996-54-9 (2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 2228996-54-9
• MF: C₈H₅BrF₃NS
• MW: 284.096210241318
• CID: 6244870
• PubChem ID: 165695444
• Update Time: 2025-10-23

2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide
• EN300-1940612
• 2228996-54-9

• Inchi： 1S/C8H5BrF3NS/c9-6-3-4(8(10,11)12)1-2-5(6)7(13)14/h1-3H,(H2,13,14)
• InChI Key： GNEBRHLWRSHYMJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1C(N)=S

Computed Properties

• Exact Mass: 282.92782g/mol
• Monoisotopic Mass: 282.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide

2-Bromo-4-(Trifluoromethyl)Benzene-1-Carbothioamide: A Comprehensive Overview

The compound 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide, identified by the CAS number 2228996-54-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a trifluoromethyl group at the 4-position, and a carbothioamide group at the 1-position of the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide typically involves multi-step organic reactions, often starting from bromobenzene derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the carbothioamide group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for research and commercial purposes.

In terms of chemical properties, 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide exhibits high thermal stability and reactivity due to the electron-withdrawing effects of the bromine and trifluoromethyl groups. These groups activate the benzene ring towards further substitution reactions, making it a versatile building block in organic synthesis. The carbothioamide group further enhances its reactivity, allowing for various functionalization reactions such as amidation, thiolation, and coupling with other heteroatoms.

Recent studies have highlighted the potential of 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide in drug discovery and materials science. In drug discovery, this compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various diseases. Its unique structure allows for precise modulation of pharmacokinetic properties, making it an attractive candidate for lead optimization in medicinal chemistry.

In materials science, 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide has been utilized as a precursor for advanced materials such as functional polymers and coordination compounds. Its ability to form stable complexes with transition metals has led to its application in catalysis and sensor technologies. Researchers have also explored its use in organic electronics, where its electron-deficient aromatic system contributes to desirable electronic properties.

The environmental impact and safety profile of 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide have been extensively studied to ensure its safe handling and disposal. Regulatory frameworks have been established to monitor its production, use, and waste management, ensuring compliance with international standards for chemical safety.

In conclusion, 2-bromo-4-(trifluoromethyl)benzene-1-carbothioamide, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Ongoing advancements in synthetic methodologies and material science are expected to further expand its utility across diverse fields, solidifying its position as an essential compound in modern chemistry.